Cas no 748776-50-3 (5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 748776-50-3
• MF: C₉H₁₅N₃S₂
• MW: 229.365498781204
• CID: 3105280
• PubChem ID: 3809750
• Update Time: 2025-04-21

5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methyl-cyclohexylamino)-[1,3,4]thiadiazole-2-thiol
• HMS1786P02
• AKOS000116311
• EN300-03447
• AKOS017268934
• SR-01000035516
• CS-0356093
• 748776-50-3
• 5-((2-Methylcyclohexyl)amino)-1,3,4-thiadiazole-2-thiol
• SR-01000035516-1
• C9H15N3S2
• 5-[(2-methylcyclohexyl)amino]-1,3,4-thiadiazole-2-thiol
• 5-(2-Methylcyclohexyl)amino-1,3,4-thiadiazole-2-thiol

• Inchi： 1S/C9H15N3S2/c1-6-4-2-3-5-7(6)10-8-11-12-9(13)14-8/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： VPEXGPZGXPUORY-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1CCCCC1C)=S

Computed Properties

• Exact Mass: 229.07073984Da
• Monoisotopic Mass: 229.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.8Ų